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Compound of Interest

Compound Name: Sodium peracetate

Cat. No.: B1260957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium peracetate, a versatile

and potent oxidizing agent. The document delves into its historical discovery, detailed

experimental protocols for its synthesis and characterization, quantitative data on its properties

and efficacy, and visualizations of key chemical pathways and processes.

History and Discovery
The history of sodium peracetate is intrinsically linked to the development of its parent

compound, peroxyacetic acid (PAA). While peroxyacetic acid was synthesized in the early 20th

century, its commercial potential as a disinfectant and bleaching agent began to be realized

mid-century.

A significant milestone in the application of peroxy compounds was the 1950 patent by

Greenspan and Margulies for using peracetic acid to treat fruits and vegetables, reducing

spoilage from bacteria and fungi. Frank P. Greenspan was a key figure in the development of

peracid chemistry, also securing a patent in 1952 for the stabilization of peracetic acid solutions

using dipicolinic acid.

The first published laboratory synthesis of anhydrous sodium peracetate appeared in a 1959

article in The Journal of Organic Chemistry. However, the broader application of sodium
peracetate, particularly in industrial settings, has often involved its in situ generation. This

approach, where the compound is produced at the point of use, became prevalent in industries
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like pulp and paper for bleaching, offering a safer and more manageable alternative to storing

concentrated peracetic acid solutions. This on-demand production minimizes the hazards

associated with the transport and storage of highly reactive peroxide compounds.

Physicochemical Properties
Sodium peracetate (C₂H₃NaO₃) is the sodium salt of peroxyacetic acid. While it can be

isolated as a white crystalline solid, it is more commonly handled in solution. The dry salt is

unstable and can explode spontaneously at room temperature.

Table 1: Physical and Chemical Properties of Sodium Peracetate

Property Value Reference(s)

Molecular Formula C₂H₃NaO₃

Molecular Weight 98.03 g/mol

Appearance

White crystalline solid

(anhydrous) or colorless liquid

(solution)

CAS Number 64057-57-4

Water Solubility Very soluble

Other Solubilities
Soluble in ether, sulfuric acid,

and ethanol

Decomposition Products
Acetic acid, oxygen, hydrogen

peroxide, and water

Synthesis and Experimental Protocols
Sodium peracetate is typically synthesized through the reaction of peracetic acid with a

sodium base or generated in situ from precursors.

Laboratory Synthesis of Sodium Peracetate from
Peracetic Acid
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This protocol describes the preparation of a sodium peracetate solution by neutralizing

peracetic acid with sodium hydroxide.

Materials:

Peracetic acid (PAA) solution (e.g., 32 wt. % in dilute acetic acid)

Sodium hydroxide (NaOH), 50% (w/w) aqueous solution

Deionized water, chilled

Ice bath

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Procedure:

In a beaker placed in an ice bath, add a known volume of chilled deionized water.

With continuous stirring, slowly add the peracetic acid solution to the deionized water.

Slowly add the 50% sodium hydroxide solution dropwise to the diluted peracetic acid

solution. Monitor the pH of the solution continuously.

Continue adding sodium hydroxide until the desired pH is reached. For many applications, a

mildly alkaline pH is targeted. The reaction is as follows: CH₃COOOH + NaOH →

CH₃COOO⁻Na⁺ + H₂O

The resulting solution contains sodium peracetate. The concentration can be determined

using titration methods.

Safety Precautions: The reaction is exothermic and should be performed in an ice bath to

control the temperature. Peracetic acid is corrosive and a strong oxidizer; appropriate personal

protective equipment (gloves, safety glasses, lab coat) must be worn.
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In Situ Generation from Tetraacetylethylenediamine
(TAED) and Sodium Percarbonate
This method is commonly used in laundry detergents and other cleaning products to generate

peracetic acid, which can then be converted to sodium peracetate in an alkaline solution.

Materials:

Tetraacetylethylenediamine (TAED)

Sodium percarbonate (SPC)

Deionized water

Buffer solution (to maintain alkaline pH)

Procedure:

Dissolve sodium percarbonate in deionized water. Sodium percarbonate will hydrolyze to

produce hydrogen peroxide and sodium carbonate.

Add TAED to the solution. The hydrogen peroxide will react with TAED in a perhydrolysis

reaction to form peracetic acid.

The presence of sodium carbonate from the hydrolysis of SPC will create an alkaline

environment, leading to the formation of sodium peracetate.

This method provides a safer way to utilize the oxidizing power of peracetic acid without

handling the concentrated form directly.

Analytical Methods for Characterization
Accurate quantification of sodium peracetate and related species in solution is crucial for

research and industrial applications.

Redox Titration for Peracetic Acid and Hydrogen
Peroxide
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This is a common method to determine the concentration of peracetic acid and any residual

hydrogen peroxide in a solution.

Principle: This two-step titration method first quantifies hydrogen peroxide using a strong

oxidizing agent like ceric sulfate. Subsequently, the peracetic acid concentration is determined

by iodometric titration.

Reagents:

Ceric sulfate solution (0.1 N)

Potassium iodide solution

Sodium thiosulfate solution (0.1 N)

Starch indicator solution

Sulfuric acid

Procedure:

Hydrogen Peroxide Titration:

Take a known volume of the sample solution and dilute it with deionized water in an

Erlenmeyer flask.

Acidify the solution with sulfuric acid.

Titrate with the ceric sulfate solution until a faint yellow color persists, indicating the

endpoint.

Peracetic Acid Titration:

To the same flask, add an excess of potassium iodide solution. The peracetic acid will

oxidize the iodide to iodine, resulting in a brown solution.

Titrate the liberated iodine with the sodium thiosulfate solution.
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As the solution turns pale yellow, add a few drops of starch indicator, which will turn the

solution dark blue.

Continue the titration with sodium thiosulfate until the blue color disappears.

The concentrations of hydrogen peroxide and peracetic acid can be calculated from the

volumes of the titrants used.

Quantitative Data
Antimicrobial Efficacy
Sodium peracetate and its parent compound, peracetic acid, are broad-spectrum biocides

effective against a wide range of microorganisms.

Table 2: Comparative Antimicrobial Efficacy
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Microorgani
sm

Disinfectant
Concentrati
on

Contact
Time

Log
Reduction

Reference(s
)

Staphylococc

us aureus

Peracetic

Acid
0.001% -

Total

inhibition

Staphylococc

us aureus

Sodium

Hypochlorite
0.0001% -

Total

inhibition

Escherichia

coli

Peracetic

Acid
250 mg/L 10 min

> 50%

reduction of

adhered cells

Escherichia

coli

Sodium

Hypochlorite
100 mg/L 10 min

> 99%

reduction of

adhered cells

Pseudomona

s fluorescens

Peracetic

Acid
250 mg/L 10 min

~50%

reduction of

adhered cells

Pseudomona

s fluorescens

Sodium

Hypochlorite
100 mg/L 10 min

100%

reduction of

adhered cells

SARS-CoV-2
Peracetic

Acid
200 ppm 10 min

> 3 log

reduction

SARS-CoV-2
Sodium

Hypochlorite
1000 ppm 10 min

> 3 log

reduction

Giardia cysts
Peracetic

Acid
4.5 mg/L 30 min

~53%

inactivation

Giardia cysts
Sodium

Hypochlorite
4.5 mg/L 30 min

~53%

inactivation

Cryptosporidi

um oocysts

Peracetic

Acid
4.5 mg/L 30 min

~24%

inactivation

Cryptosporidi

um oocysts

Sodium

Hypochlorite
4.5 mg/L 30 min

~25%

inactivation
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Stability and Decomposition
The stability of sodium peracetate solutions is a critical factor in their application.

Decomposition is influenced by factors such as temperature, pH, and the presence of

impurities. The decomposition of peracetic acid follows first-order kinetics.

Table 3: Decomposition Kinetics of Peracetic Acid

Temperature (°C)
Decomposition
Rate Constant (k,
h⁻¹)

Activation Energy
(Ea)

Reference(s)

25 1.71 x 10⁻³ 66.20 kJ/mol

35 - 66.20 kJ/mol

40 - 66.20 kJ/mol

45 9.64 x 10⁻³ 66.20 kJ/mol

Key Mechanisms and Pathways
On-Site Generation of Sodium Peracetate
The on-site generation of sodium peracetate is a common industrial practice to ensure safety

and efficiency. A typical system involves the controlled mixing of precursor chemicals.

To cite this document: BenchChem. [An In-depth Technical Guide to Sodium Peracetate:
History, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260957#history-and-discovery-of-sodium-
peracetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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